Cas no 116850-34-1 (2-Fluoro-6-methylbenzotrifluoride)
116850-34-1 structure
Product Name:2-Fluoro-6-methylbenzotrifluoride
CAS No:116850-34-1
MF:C8H6F4
MW:178.126856327057
CID:1003681
PubChem ID:14227796
Update Time:2025-04-20
2-Fluoro-6-methylbenzotrifluoride Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-6-methylbenzotrifluoride
- 1-fluoro-3-methyl-2-(trifluoromethyl)benzene
- 116850-34-1
- DTXSID20557708
- CS-0022214
- SCHEMBL4553968
- BDRSGTNFYVPJFJ-UHFFFAOYSA-N
- 3-Fluoro-2-(trifluoromethyl)toluene
-
- MDL: MFCD13185665
- Inchi: 1S/C8H6F4/c1-5-3-2-4-6(9)7(5)8(10,11)12/h2-4H,1H3
- InChI Key: BDRSGTNFYVPJFJ-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(C)=C1C(F)(F)F
Computed Properties
- Exact Mass: 178.04056284g/mol
- Monoisotopic Mass: 178.04056284g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 0Ų
2-Fluoro-6-methylbenzotrifluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1242640-250mg |
2-Fluoro-6-methylbenzotrifluoride |
116850-34-1 | 98% | 250mg |
$445 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1242640-1g |
2-Fluoro-6-methylbenzotrifluoride |
116850-34-1 | 98% | 1g |
$795 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1242640-5g |
2-Fluoro-6-methylbenzotrifluoride |
116850-34-1 | 98% | 5g |
$2100 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1242640-25g |
2-Fluoro-6-methylbenzotrifluoride |
116850-34-1 | 98% | 25g |
$6505 | 2024-06-05 | |
| Fluorochem | 062684-250mg |
2-Fluoro-6-methylbenzotrifluoride |
116850-34-1 | 250mg |
£211.00 | 2022-03-01 | ||
| Fluorochem | 062684-1g |
2-Fluoro-6-methylbenzotrifluoride |
116850-34-1 | 1g |
£422.00 | 2022-03-01 | ||
| Fluorochem | 062684-5g |
2-Fluoro-6-methylbenzotrifluoride |
116850-34-1 | 5g |
£1182.00 | 2022-03-01 | ||
| Alichem | A013006325-250mg |
3-Fluoro-2-(trifluoromethyl)toluene |
116850-34-1 | 97% | 250mg |
$470.40 | 2023-09-04 | |
| Alichem | A013006325-500mg |
3-Fluoro-2-(trifluoromethyl)toluene |
116850-34-1 | 97% | 500mg |
$863.90 | 2023-09-04 | |
| Alichem | A013006325-1g |
3-Fluoro-2-(trifluoromethyl)toluene |
116850-34-1 | 97% | 1g |
$1519.80 | 2023-09-04 |
2-Fluoro-6-methylbenzotrifluoride Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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